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Compound of Interest

Compound Name: ZM260384

Cat. No.: B1684411 Get Quote

IMPORTANT DISCLAIMER: No safety information could be found for the compound

"ZM260384". The following information is for ZM 241385, a known adenosine A2A receptor

antagonist. It is critically important to obtain and consult the specific Safety Data Sheet (SDS)

for the exact compound you are handling before undertaking any procedures. This guide is

provided for informational purposes based on a likely typographical error and should not be

considered a substitute for a substance-specific SDS.

This guide furnishes essential safety protocols, operational plans, and disposal procedures for

researchers, scientists, and drug development professionals handling ZM 241385. By adhering

to these guidelines, you can ensure a safe laboratory environment and maintain the integrity of

your research.

Hazard Identification and Personal Protective
Equipment (PPE)
ZM 241385 is a potent and selective antagonist of the A2A adenosine receptor.[1][2] While

specific toxicity data is limited, it is prudent to handle this compound with care as a potentially

hazardous substance. The following personal protective equipment is recommended to

minimize exposure.
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PPE Category Item
Specification/Recommend
ation

Eye and Face Protection
Safety Glasses with Side

Shields

Required for all handling

procedures to protect against

splashes.

Chemical Splash Goggles
Recommended when there is

a significant risk of splashing.

Face Shield

To be worn in addition to safety

glasses or goggles when

handling large quantities or

during procedures with a high

risk of splashing.[3]

Hand Protection Chemical-Resistant Gloves

Nitrile or latex gloves are

suitable for incidental contact.

[4] The specific glove material

should be selected based on

the solvent used to dissolve

the compound. Always inspect

gloves for tears or holes before

use.

Body Protection Laboratory Coat
A standard laboratory coat

should be worn at all times.

Chemical-Resistant Apron
Recommended when handling

large quantities.
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Respiratory Protection Not Generally Required

For handling small quantities

of the powder in a well-

ventilated area, respiratory

protection is not typically

necessary. If aerosols may be

generated or if working outside

of a ventilated enclosure, a risk

assessment should be

performed to determine if a

respirator is needed.[4]

Operational and Disposal Plans
Handling and Storage:

Storage: Store ZM 241385 as a powder at 2-8°C.[5] Protect from light.

Solutions: Prepare stock solutions in solvents like DMSO.[6] Once reconstituted, it is

recommended to aliquot and freeze at -20°C. Stock solutions are reported to be stable for up

to 3 months at this temperature.[2]

Handling: Handle in accordance with good industrial hygiene and safety practices. Avoid

contact with skin and eyes. Avoid inhalation of dust. Use in a well-ventilated area or in a

chemical fume hood.

Disposal Plan:

Dispose of waste in accordance with local, state, and federal regulations.

Unused Compound: Dispose of as chemical waste. Do not discard down the drain.

Contaminated Materials: Gloves, pipette tips, and other disposable materials that have come

into contact with ZM 241385 should be placed in a designated chemical waste container.

Solutions: Waste solutions should be collected in a sealed, properly labeled hazardous

waste container.
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Experimental Protocols
Radioligand Binding Assay for A2A Receptor:

This protocol is a generalized example based on methodologies found in the literature.[7][8]

Membrane Preparation: Utilize membranes from cells transiently transfected with the

adenosine A2A receptor.

Incubation: Incubate the cell membranes with the radiolabeled ligand [3H]-ZM 241385 in the

presence or absence of competing compounds.

Termination: After a 90-minute incubation at room temperature, terminate the assay by rapid

filtration.

Measurement: Measure the bound ligand by scintillation spectroscopy.

Visualizations

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC3732996/
https://www.mdpi.com/1422-0067/22/23/12906
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684411?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Assay

Analysis

Prepare Membranes from
A2A Receptor-Transfected Cells

Incubate Membranes with Ligands
(90 min, Room Temperature)

Prepare Radiolabeled Ligand
([3H]-ZM 241385) and

Competing Compounds

Terminate Assay by
Rapid Filtration

Measure Bound Ligand via
Scintillation Spectroscopy

Data Analysis

Click to download full resolution via product page

Experimental Workflow for Radioligand Binding Assay.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1684411?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684411?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane

Intracellular

A2A Receptor

Gs Protein

Activates

Adenylyl Cyclase

Activates

cAMP

Converts

ATP

Protein Kinase A

Activates

CREB

Phosphorylates

Gene Expression

Regulates

Adenosine

Activates

ZM 241385

Blocks

Click to download full resolution via product page

Simplified Adenosine A2A Receptor Signaling Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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